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Compound of Interest

Compound Name: BAY-155

Cat. No.: B12363436 Get Quote

Technical Support Center: BAY-155
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals experiencing solubility

issues with BAY-155 in Dimethyl Sulfoxide (DMSO). Proper dissolution of this potent menin-

MLL inhibitor is critical for reliable and reproducible experimental outcomes.

BAY-155 Properties
Property Value Reference

Molecular Formula C₂₈H₂₈F₃N₇OS [1]

Molecular Weight 567.63 g/mol [1]

Mechanism of Action
Potent and selective inhibitor

of the menin-MLL interaction.
[2]

IC₅₀ 8 nM [2]

Reported Storage in DMSO
2 weeks at 4°C; 6 months at

-80°C.
[1]

Frequently Asked Questions (FAQs)
Q1: Is BAY-155 soluble in DMSO?
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A1: Yes, BAY-155 is soluble in DMSO. Product datasheets indicate that it can be stored in a

DMSO solution, which confirms its solubility.[1] However, achieving high concentrations may

require specific handling procedures.

Q2: My BAY-155 is not fully dissolving in DMSO, or a precipitate has formed. What are the

common causes?

A2: Several factors can lead to solubility issues with BAY-155 in DMSO:

Moisture in DMSO: DMSO is hygroscopic, meaning it readily absorbs moisture from the air.

"Wet" DMSO has a significantly reduced capacity to dissolve many organic compounds.[3][4]

Low-Quality DMSO: The purity of the DMSO can impact its effectiveness as a solvent.

Incorrect Temperature: Dissolution of some compounds can be aided by gentle warming.

Supersaturation: Attempting to dissolve BAY-155 beyond its solubility limit will result in

precipitation.

Q3: How can I improve the dissolution of BAY-155 in DMSO?

A3: To enhance solubility, it is recommended to use fresh, anhydrous (dry) DMSO.[4] If you

suspect your DMSO has been exposed to air and absorbed moisture, it is best to use a new,

sealed bottle. Gentle warming and sonication can also facilitate the dissolution process.[4]

Q4: Can I heat the BAY-155/DMSO solution to help it dissolve?

A4: Yes, gentle warming is a common technique to aid in the dissolution of small molecules. It

is advisable to warm the solution at 37°C for a short duration (e.g., 10-15 minutes). Avoid

excessive or prolonged heating, as this could potentially degrade the compound.

Q5: My BAY-155/DMSO stock solution is clear, but it precipitates when I add it to my aqueous

cell culture medium or buffer. Why is this happening and how can I prevent it?

A5: This is a common issue when a compound is highly soluble in an organic solvent like

DMSO but has poor aqueous solubility. When the DMSO stock is added to a water-based

medium, the DMSO concentration is diluted, and the compound may crash out of solution.[3][5]
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To prevent this:

Make Intermediate Dilutions: First, perform serial dilutions of your concentrated DMSO stock

in DMSO to get closer to your final desired concentration. Then, add this more diluted DMSO

solution to your aqueous medium.[3]

Final DMSO Concentration: Ensure the final concentration of DMSO in your experiment is as

low as possible, typically not exceeding 0.1% to 0.5% for most cell lines, although some may

tolerate up to 1%.[6] Always include a vehicle control (medium with the same final DMSO

concentration) in your experiments.

Troubleshooting Guide
If you are encountering issues with BAY-155 solubility, follow this workflow:
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Start: BAY-155 Solubility Issue

Is your DMSO fresh,
 anhydrous, and high-purity?

Use a new, sealed bottle
 of anhydrous DMSO.

No

Have you tried vortexing
 and/or sonication?

Yes

Vortex thoroughly.
Use a water bath sonicator

 for 10-15 minutes.

No

Have you tried gentle warming?

Yes

Warm at 37°C for 10-15 minutes.
Avoid excessive heat.

No

Is the concentration too high?

Yes

Prepare a more dilute
 stock solution.

Yes

Does it precipitate in
 aqueous media?

No

Make intermediate dilutions in DMSO
 before adding to aqueous media.

Keep final DMSO % low.

Yes

Success: BAY-155 Dissolved

No

If issues persist,
 contact technical support.

Click to download full resolution via product page

A troubleshooting workflow for BAY-155 solubility issues.
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Experimental Protocols
Protocol 1: Preparation of a 10 mM BAY-155 Stock
Solution in DMSO
Materials:

BAY-155 (MW: 567.63 g/mol )

Anhydrous, high-purity Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Vortex mixer

Water bath sonicator

Procedure:

Equilibrate: Allow the vial of BAY-155 powder to come to room temperature before opening

to prevent moisture condensation.

Weigh: Accurately weigh the desired amount of BAY-155 powder in a sterile microcentrifuge

tube. To prepare 1 mL of a 10 mM stock solution, you will need 5.68 mg of BAY-155.

Add Solvent: Add the calculated volume of anhydrous DMSO to the tube.

Dissolve: Vortex the solution vigorously for 1-2 minutes.

Sonication (if necessary): If the compound has not fully dissolved, place the tube in a water

bath sonicator for 10-15 minutes.

Gentle Warming (if necessary): If solids persist, warm the solution in a 37°C water bath for

10-15 minutes, followed by vortexing.

Inspect: Visually confirm that the solution is clear and free of any precipitate.
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Aliquot and Store: Aliquot the stock solution into smaller volumes to minimize freeze-thaw

cycles. Store at -80°C for long-term storage (up to 6 months) or at 4°C for short-term use (up

to 2 weeks).[1]

Preparation

Dissolution

Final Steps

Weigh BAY-155 Powder

Add Anhydrous DMSO

Vortex Vigorously

Sonicate (Optional)

Warm to 37°C (Optional)

Visually Inspect

Aliquot and Store at -80°C
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Click to download full resolution via product page

Workflow for preparing a BAY-155 stock solution in DMSO.

BAY-155 Signaling Pathway
BAY-155 is a potent and selective inhibitor of the menin-Mixed Lineage Leukemia (MLL)

protein-protein interaction. In leukemia models with MLL rearrangements, the MLL fusion

protein aberrantly interacts with menin, leading to the expression of oncogenic genes such as

MEIS1. By disrupting this interaction, BAY-155 inhibits the transcription of these target genes,

leading to cell differentiation and reduced proliferation.[2][7]

BAY-155

Menin-MLL Complex

Inhibits

Menin MLL Fusion Protein

Histone H3 (H3K4)

Methylates
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BAY-155 inhibits the Menin-MLL interaction, blocking leukemic proliferation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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